N-methyl-2-phenoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: N-methyl-2-phenoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C18H17N3O3/c1-21(17(22)13-23-15-10-6-3-7-11-15)12-16-19-18(20-24-16)14-8-4-2-5-9-14/h2-11H,12-13H2,1H3
• InChI Key: YZRAGQGVCCTRCY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)COC3=CC=CC=C3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

“N-methyl-2-phenoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide” is a compound that contains a phenoxy acetamide derivative and a 1,2,4-oxadiazole ring. It has a molecular weight of 257.292. This compound is structurally related to other compounds like fluoxetine, atomoxetine, and nisoxetine.

Synthesis Analysis

The synthesis of phenoxy acetamide derivatives and 1,2,4-oxadiazoles involves various chemical techniques and computational chemistry applications. The synthesis of nitrogen- and oxygen-containing scaffolds, like oxadiazoles, has gained momentum due to their versatility in drug discovery.

Molecular Structure Analysis

The molecular structure of this compound involves a phenoxy acetamide derivative and a 1,2,4-oxadiazole ring. Oxadiazoles are five-membered heterocyclic scaffolds with an oxygen and two nitrogen atoms, and they possess hydrogen bond acceptor properties.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound and its derivatives are complex and involve multiple steps. For instance, a related synthesis involves the conversion of organic acids into their corresponding esters, hydrazides, and subsequently 1,3,4-oxadiazole derivatives through cyclization reactions.